Magnesium, bis(2,4-pentanedionato-o,o')-

• IUPAC Name: magnesium;(Z)-4-oxopent-2-en-2-olate
• InChI: InChI=1S/2C5H8O2.Mg/c2*1-4(6)3-5(2)7;/h2*3,6H,1-2H3;/q;;+2/p-2/b2*4-3-
• InChI Key: AKTIAGQCYPCKFX-FDGPNNRMSA-L
• Canonical SMILES: CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].[Mg+2]
• Isomeric SMILES: C/C(=C/C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].[Mg+2]
• Molecular Formula: C10H14MgO4
• Molecular Weight: 222.52 g/mol
• CAS RN: 14024-56-7

Description

“Magnesium, bis(2,4-pentanedionato-o,o’)-” also known as Bis(acetylacetonato)magnesium, is a chemical compound with the formula C10H14MgO4. It is also known by other names such as Bis(acetylacetone)magnesium, Bis(2,4-pentanedionato)magnesium, Magnesium acetylacetonate, and Magnesium bis(acetylacetonate).

Molecular Structure Analysis

The molecular structure of “Magnesium, bis(2,4-pentanedionato-o,o’)-” can be represented as a 2D Mol file or a computed 3D SD file. The IUPAC Standard InChI is InChI=1S/2C5H8O2.Mg/c2*1-4(6)3-5(2)7;/h2*3,6H,1-2H3;/q;;+2/p-2/b2*4-3-;.

Scientific Research Applications

Precursor for Nanoparticle Research

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Polymer Science

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Catalyst in Organic Syntheses

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Metal Enolate Complexes

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Analytical Chemistry

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NMR Spectroscopic Studies

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Future Directions

The industry related to “Magnesium, bis(2,4-pentanedionato-o,o’)-” is experiencing significant growth globally, driven by various factors such as technological advancements, increasing demand, and regulatory support.

Mechanism of Action

Target of Action

Magnesium acetylacetonate, also known as Magnesium, bis(2,4-pentanedionato-o,o’), is a coordination complex derived from the acetylacetonate anion and magnesium ions . The primary targets of this compound are transition metals, where it forms a six-membered chelate ring .

Mode of Action

The ligand acetylacetonate, often abbreviated as “acac”, is a β-diketone that exists in two rapidly inter-convertible tautomeric forms . Typically, both oxygen atoms bind to the metal to form a six-membered chelate ring . This compound is widely used as a building block in modern organic synthesis . The presence of β-carbonyl groups with at least one proton on the intermediate carbon atom allows a tautomeric equilibrium of the keto and enol forms, which is the most important feature of β-diketones .

Biochemical Pathways

Metal acetylacetonates, including magnesium acetylacetonate, are used in a plethora of catalyzed reactions . They play a significant role in nanoparticle research, polymer science, and catalysis . They are also used as precursors for new materials and applications in organic syntheses .

Pharmacokinetics

It’s important to note that the method for preparing metal acetylacetonate complexes involves treatment of an acidic solution of the metal ion with an ammonium or sodium acetylacetonate solution . This process may influence the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Result of Action

The ultimate goal of using magnesium acetylacetonate is towards the development of catalysts that impart the selectivities, reactivity, and atom economy needed for cost-effective approaches to a variety of critical chemical transformations .